N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide

• IUPAC Name: N-(2-methoxyethyl)-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C20H22N2O4S/c1-15-8-9-19-16(12-15)13-17(20(23)21-19)14-22(10-11-26-2)27(24,25)18-6-4-3-5-7-18/h3-9,12-13H,10-11,14H2,1-2H3,(H,21,23)
• InChI Key: BJDDNALPMPUTAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC(=O)C(=C2)CN(CCOC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H22N2O4S
• Molecular Weight: 386.5 g/mol

Description

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide, also known as HMQS, is a chemical compound that has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide is not fully understood, but it is believed to involve the binding of the compound to specific receptors or proteins in the body. This binding can lead to a variety of biochemical and physiological effects, including changes in cell signaling pathways and alterations in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the ability to induce apoptosis (cell death) in cancer cells, the ability to inhibit the growth of certain types of bacteria, and the ability to modulate the activity of certain enzymes and signaling pathways in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide in lab experiments is its versatility. The compound can be used in a variety of different settings and for a range of different applications. However, there are also limitations to its use, including the fact that it can be difficult to synthesize and purify, and that it may not be suitable for use in certain types of experiments.

Future Directions

There are many potential future directions for research involving N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide. Some possible areas of focus include further exploring its potential as a therapeutic agent for treating cancer, studying its effects on specific signaling pathways in the body, and developing new methods for synthesizing and purifying the compound. Additionally, researchers may seek to better understand the mechanisms of action of this compound and to identify new applications for the compound in a range of different fields.

Synthesis Methods

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide can be synthesized through a multistep process involving the reaction of several different chemical compounds. The process typically involves the use of specialized equipment and techniques, and requires careful monitoring to ensure that the resulting compound is pure and of high quality.

Scientific Research Applications

N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-N-(2-methoxyethyl)benzenesulfonamide has been used in a variety of scientific research applications, including as a fluorescent probe for detecting metal ions, as a potential therapeutic agent for treating cancer, and as a tool for studying the molecular mechanisms of various biological processes. Its unique chemical properties make it a valuable tool for researchers in a range of fields.